Cas no 1457-02-9 (Cyclotrisiloxane, 2-ethenyl-2-methyl-4,4,6,6-tetraphenyl-)

• Product Name: Cyclotrisiloxane, 2-ethenyl-2-methyl-4,4,6,6-tetraphenyl-
• CAS No: 1457-02-9
• MF: C₂₇H₂₆O₃Si₃
• MW: 482.750050067902
• CID: 96583
• PubChem ID: 12687538
• Update Time: 2025-04-18

Cyclotrisiloxane, 2-ethenyl-2-methyl-4,4,6,6-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotrisiloxane, 2-ethenyl-2-methyl-4,4,6,6-tetraphenyl-
• 2-ethenyl-2-methyl-4,4,6,6-tetraphenyl-1,3,5,2,4,6-trioxatrisilinane
• DTXSID30506909
• 1457-02-9
• 1-methyl-1-vinyl-3,3,5,5-tetraphenylcyclotrisiloxane
• SCHEMBL8383296

• Inchi： 1S/C27H26O3Si3/c1-3-31(2)28-32(24-16-8-4-9-17-24,25-18-10-5-11-19-25)30-33(29-31,26-20-12-6-13-21-26)27-22-14-7-15-23-27/h3-23H,1H2,2H3
• InChI Key： UJBALHNVOFGUCF-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C=C)(C)O[Si](C2C=CC=CC=2)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 482.11898
• Monoisotopic Mass: 482.11897429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69